Cas no 1005-06-7 (1-chloro-2-(2-chloroethyl)benzene)

• Product Name: 1-chloro-2-(2-chloroethyl)benzene
• CAS No: 1005-06-7
• MF: C₈H₈Cl₂
• MW: 175.05512046814
• CID: 1125819
• PubChem ID: 12587535
• Update Time: 2025-04-20

1-chloro-2-(2-chloroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(2-chloroethyl)benzene
• SureCN575128
• 2-chlorophenylethyl chloride
• 2-chlorophenethyl chloride
• 1-(2-Chloroethyl)-2-chlorobenzene
• 1-Chlor-2-&lt
• 2-chlor-phenyl&gt
• -ethan
• AG-B-82188
• AC1Q3UIQ
• CTK0G8826
• o-Chlor-phenethyl-(2)-chlorid
• BENZENE,1-CHLORO-2-(2-CHLOROETHYL)-
• 1-Chlor-2-< 2-chlor-phenyl> -ethan
• 1-Chloro-2-(o-chlorophenyl)ethane
• Benzene, 1-chloro-2-(2-chloroethyl)-
• 1005-06-7
• SCHEMBL575128
• Q63409875
• BAA00506
• G43214
• DTXSID70503518
• 1-CHLORO-2-(ORTHO-CHLOROPHENYL)-ETHANE
• 54484-55-8
• DB-360194
• CS-0252409
• EN300-60096
• Chloro(2-chloroethyl )benzene
• 1-chloro-2-(2-chloroethyl)benzene

• Inchi： 1S/C8H8Cl2/c9-6-5-7-3-1-2-4-8(7)10/h1-4H,5-6H2
• InChI Key： NFWMXIVUTWWCNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCCl

Computed Properties

• Exact Mass: 174.00044
• Monoisotopic Mass: 174.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes